2-[(2-quinolinylcarbonyl)amino]ethyl nicotinate

• IUPAC Name: 2-(quinoline-2-carbonylamino)ethyl pyridine-3-carboxylate
• InChI: InChI=1S/C18H15N3O3/c22-17(16-8-7-13-4-1-2-6-15(13)21-16)20-10-11-24-18(23)14-5-3-9-19-12-14/h1-9,12H,10-11H2,(H,20,22)
• InChI Key: XORPKFJCETYGMS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=N2)C(=O)NCCOC(=O)C3=CN=CC=C3
• Molecular Formula: C18H15N3O3
• Molecular Weight: 321.3 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to “2-[(2-quinolinylcarbonyl)amino]ethyl nicotinate” often involves intricate chemical reactions that yield complex molecular structures. Studies have described the synthesis of ethyl 2-methoxy-6-[(triphenylphosphoranylidene)amino]nicotinate and related compounds, highlighting the molecular intricacies and the chemical pathways utilized to achieve the desired structures (Cobo et al., 2008).

Molecular Structure Analysis

The molecular structure of compounds akin to “this compound” reveals significant insights into their chemical behavior and potential functionalities. The structural analysis often involves X-ray crystallography or NMR spectroscopy to elucidate their precise geometries and electronic configurations. For instance, the crystal structure analysis of ethyl(2-amino-4-(3-nitrophenyl)-1,4-dihydro-2H-pyrano[3,2- h]quinolin-3-)carboxylate provides detailed information on bond lengths and molecular conformations, indicating polarized electronic structures (Wangchun Xiang, 2004).

Chemical Reactions and Properties

The chemical reactions involving “this compound” and its derivatives can be complex, involving multiple steps and conditions that affect the final product. Research into the reactions of ethylene oxide with nicotinamide and nicotinic acid sheds light on the chemical nature and potential reactivity of these compounds (Windmueller et al., 1959).

Physical Properties Analysis

The physical properties of chemical compounds, including their melting points, boiling points, solubility, and crystalline structure, provide essential information for understanding their behavior in different environments. The study of the physical properties of similar compounds, such as their crystal structures and hydrogen bonding patterns, offers valuable insights into their stability and interactions with other molecules (J. Cobo et al., 2008).